BENGHE Foundational & Exploratory

Check Availability & Pricing

physical characteristics of N,N-Diethyl-2-
hydroxyacetamide-d10

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N,N-Diethyl-2-hydroxyacetamide-
di1o0

Cat. No.: B12401319

Compound Name:

Technical Guide: N,N-Diethyl-2-
hydroxyacetamide-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of N,N-Diethyl-2-hydroxyacetamide-d10. Given the limited availability of data for this specific
deuterated compound, this guide leverages data from its non-deuterated isotopolog, N,N-
Diethyl-2-hydroxyacetamide, to provide reliable estimates. This document is intended to serve
as a core resource for professionals in drug development and analytical research.

Core Physical and Chemical Properties

N,N-Diethyl-2-hydroxyacetamide-d10 is the deuterated form of N,N-Diethyl-2-
hydroxyacetamide, where ten hydrogen atoms have been replaced by deuterium. This isotopic
labeling makes it an ideal internal standard for quantitative analysis using mass spectrometry,
as it is chemically almost identical to its non-deuterated counterpart but can be distinguished by
its higher mass.[1]

Data Summary

The physical properties of deuterated compounds are generally very similar to their non-
deuterated analogs. While specific experimental data for N,N-Diethyl-2-hydroxyacetamide-
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d10 is scarce, the following table summarizes the available information and provides estimated
values based on its non-deuterated form.

Property Value Source
Chemical Formula CeD10H3NO:2 [2]
Molecular Weight 141.23 g/mol Calculated
CAS Number 1795786-89-3 N/A
Appearance Colorless to yellowish liquid [3]

Melting Point ~23-26 °C [3]

Boiling Point ~220-225 °C [3]
Density ~1.009 g/mL at 25 °C [3]

. Soluble in water and most
Solubility ] [3]
organic solvents

Note: Values for melting point, boiling point, density, and solubility are for the non-deuterated
compound N,N-Diethyl-2-hydroxyacetamide and are expected to be very close for the d10

version.

Experimental Protocols

The following sections describe generalized, standard laboratory protocols for determining key
physical characteristics. These methods are broadly applicable for organic compounds like
N,N-Diethyl-2-hydroxyacetamide-d10.

Melting Point Determination (Capillary Method)

The melting point is a key indicator of a substance's purity. For pure compounds, the melting
range is typically narrow (0.5-1.0°C).[4]

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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e Capillary tubes (sealed at one end)
e Thermometer

e Mortar and pestle

Procedure:

e Sample Preparation: Ensure the sample is dry and finely powdered. If necessary, grind the
sample to a fine powder using a mortar and pestle.

o Capillary Tube Loading: Pack the powdered sample into a capillary tube to a height of 2-3
mm by tapping the sealed end on a hard surface.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o For an unknown sample, perform a rapid initial heating to determine an approximate
melting range.

o Allow the apparatus to cool, then perform a second, more precise measurement with a
fresh sample.

o Heat the sample at a slow, controlled rate (1-2 °C per minute) as the temperature
approaches the expected melting point.

e Observation and Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has turned into a clear liquid (the end
of the melting range).

Boiling Point Determination (Micro-reflux Method)
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This method is suitable for small quantities of liquid samples. The boiling point is the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[5][6]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

o Sample Preparation: Add a few milliliters of the liquid sample into the small test tube.

o Capillary Inversion: Place the capillary tube into the test tube with its open end facing down.

o Apparatus Assembly: Attach the test tube to the thermometer, ensuring the sample is aligned
with the thermometer bulb.

e Heating:
o Immerse the assembly in a heating bath (e.g., Thiele tube).

o Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will be
expelled, seen as a slow stream of bubbles.

e Observation and Recording:

o Continue heating until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates the liquid's vapor pressure has exceeded the external
pressure.
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o Stop heating and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
is drawn back into the capillary tube. Record this temperature.

Application in Quantitative Analysis

The primary application of N,N-Diethyl-2-hydroxyacetamide-d10 is as an internal standard in
guantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-
MS) assays.[1] Its utility stems from the fact that it co-elutes with the non-deuterated analyte
and exhibits nearly identical ionization behavior, effectively correcting for variations in sample
preparation and instrument response.[1]

Workflow for Internal Standard Use

The following diagram illustrates a typical workflow for using a deuterated internal standard in a
quantitative LC-MS/MS analysis.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. resolvemass.ca [resolvemass.ca]
2. Buy N,N-Diethyl-2-hydroxyacetamide-d10 [smolecule.com]
3. chembk.com [chembk.com]
e 4. chem.ucalgary.ca [chem.ucalgary.ca]
5. uomus.edu.iq [uomus.edu.iq]
6. cdn.juniata.edu [cdn.juniata.edu]

« To cite this document: BenchChem. [physical characteristics of N,N-Diethyl-2-
hydroxyacetamide-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401319#physical-characteristics-of-n-n-diethyl-2-
hydroxyacetamide-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12401319?utm_src=pdf-custom-synthesis
https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/
https://www.smolecule.com/products/s12875418
https://www.chembk.com/en/chem/N,N-diethyl-2-hydroxyacetamide
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/product/b12401319#physical-characteristics-of-n-n-diethyl-2-hydroxyacetamide-d10
https://www.benchchem.com/product/b12401319#physical-characteristics-of-n-n-diethyl-2-hydroxyacetamide-d10
https://www.benchchem.com/product/b12401319#physical-characteristics-of-n-n-diethyl-2-hydroxyacetamide-d10
https://www.benchchem.com/product/b12401319#physical-characteristics-of-n-n-diethyl-2-hydroxyacetamide-d10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12401319?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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